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Compound of Interest

Compound Name: C.I. Acid yellow 200

Cat. No.: B12364771 Get Quote

Technical Support Center: C.I. Acid Yellow 200
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

non-specific binding of C.I. Acid Yellow 200 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Acid Yellow 200 and what are its basic properties?

C.I. Acid Yellow 200 is a single azo class acid dye.[1] Its chemical formula is

C₂₀H₁₃ClN₄Na₂O₇S₂ with a molecular weight of 566.9 g/mol .[1] It is primarily used in the textile

industry for dyeing wool.[1] In a research context, its utility might be explored for staining

protein-rich structures.

Property Value

C.I. Name Acid Yellow 200

Molecular Formula C₂₀H₁₃ClN₄Na₂O₇S₂

Molecular Weight 566.9 g/mol

Dye Class Single Azo

Primary Application Wool Dyeing
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Q2: What causes non-specific binding of acid dyes like C.I. Acid Yellow 200?

Non-specific binding of acid dyes is primarily driven by electrostatic and hydrophobic

interactions between the negatively charged dye molecules and various components in a

biological sample. Key factors include:

Ionic Interactions: At a low pH, proteins can become protonated, exposing positive charges

that attract the anionic acid dye.[2]

Hydrophobic Interactions: The aromatic structures in the dye molecule can interact non-

specifically with hydrophobic regions of proteins.

Dye Aggregation: At high concentrations, dye molecules may aggregate and become

trapped within the sample matrix.

Q3: How does pH affect the binding of C.I. Acid Yellow 200?

The pH of the staining and washing solutions is a critical factor. Lowering the pH increases the

number of positively charged groups on proteins, which can enhance the binding of anionic

dyes like C.I. Acid Yellow 200.[2] Conversely, raising the pH can decrease binding by

increasing the net negative charge of most proteins, leading to electrostatic repulsion.

Troubleshooting Guides
Problem 1: High Background Staining
High background staining can obscure specific signals and lead to false-positive results. The

following steps can help reduce non-specific binding.

Troubleshooting Workflow for High Background Staining
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High Background Observed

Optimize Washing Steps

Implement/Optimize Blocking

If background persists

Reduce Dye Concentration

If background persists

Adjust Buffer pH & Ionic Strength

If background persists

Reduced Background

Optimized

 

Inconsistent Staining

Check Dye Solution Preparation

Standardize Incubation Time & Temperature

Solution is fresh & correctly prepared

Review Sample Preparation Protocol

Parameters are consistent

Consistent Staining Achieved

Protocol is standardized

Start with an economical blocker BSA or Non-fat Dry Milk Test for Non-Specific Binding

Evaluate Background

Low Background
Acceptable

High BackgroundUnacceptable

Try Alternative Blockers (Serum, PVP, Fish Gelatin)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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